3-Amino-3-(pyrrolidin-3-yl)butanoic acid
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-Amino-3-(pyrrolidin-3-yl)butanoic acid is a β-amino acid derivative featuring a pyrrolidine ring at the β-position of the butanoic acid backbone. The pyrrolidine moiety introduces conformational rigidity and may enhance binding affinity through hydrophobic or hydrogen-bonding interactions.
Properties
Molecular Formula |
C8H16N2O2 |
|---|---|
Molecular Weight |
172.22 g/mol |
IUPAC Name |
3-amino-3-pyrrolidin-3-ylbutanoic acid |
InChI |
InChI=1S/C8H16N2O2/c1-8(9,4-7(11)12)6-2-3-10-5-6/h6,10H,2-5,9H2,1H3,(H,11,12) |
InChI Key |
FNEREURYWVLXGY-UHFFFAOYSA-N |
Canonical SMILES |
CC(CC(=O)O)(C1CCNC1)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
One common method involves the cyclization of appropriate precursors under controlled conditions to form the pyrrolidine ring, followed by functionalization to introduce the amino group and the butanoic acid side chain .
Industrial Production Methods
Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of automated reactors and continuous flow systems to maintain consistent reaction parameters and reduce production costs .
Chemical Reactions Analysis
Types of Reactions
3-Amino-3-(pyrrolidin-3-yl)butanoic acid can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.
Reduction: Reduction reactions can convert ketones or aldehydes present in the molecule to alcohols.
Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and halogenating agents for substitution reactions. Typical reaction conditions involve controlled temperatures and pH to ensure selective and efficient transformations .
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while substitution reactions can produce a wide range of derivatives with different functional groups .
Scientific Research Applications
3-Amino-3-(pyrrolidin-3-yl)butanoic acid has several scientific research applications, including:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Studied for its potential biological activities, including enzyme inhibition and receptor binding.
Medicine: Investigated for its potential therapeutic effects in treating various diseases.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 3-Amino-3-(pyrrolidin-3-yl)butanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .
Comparison with Similar Compounds
Structural Analogues and Key Differences
The following compounds share structural similarities but differ in substituents, backbone length, or functional groups:
*Calculated based on molecular formulas.
Key Observations:
- Substituent Effects: Aromatic vs. Saturated Rings: Pyridine (aromatic) in 3-Amino-3-(pyridin-2-yl)butanoic acid may confer π-π stacking capabilities, whereas pyrrolidine (saturated) in the target compound offers conformational flexibility .
Physicochemical and Commercial Comparisons
Purity and Availability
- 3-Amino-3-(pyridin-2-yl)butanoic acid: Available at 95% purity (1g for $863), primarily for research use .
- Butanoic acid, 4-amino-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-oxo-: Stored at -20°C, indicating stability concerns; used in peptide synthesis (MW: 354.36) .
Stability and Handling
- Pyridine- and chlorophenyl-substituted analogs are typically stable at room temperature, whereas fluorenylmethoxy derivatives require cryogenic storage .
Biological Activity
3-Amino-3-(pyrrolidin-3-yl)butanoic acid, often referred to as a pyrrolidine derivative, has garnered attention for its potential biological activities, particularly in the fields of neuropharmacology and medicinal chemistry. This article provides a comprehensive overview of its biological activity, including key research findings, case studies, and potential applications.
Molecular Structure and Formula
The molecular formula of 3-Amino-3-(pyrrolidin-3-yl)butanoic acid is , with a molecular weight of approximately 171.22 g/mol. The compound features a pyrrolidine ring that is integral to its biological activity.
Research indicates that 3-Amino-3-(pyrrolidin-3-yl)butanoic acid may interact with various neurotransmitter systems, particularly those involving gamma-aminobutyric acid (GABA) receptors. Its structure allows it to modulate synaptic transmission and plasticity, which are crucial for cognitive functions and neuroprotection.
Neuroprotective Effects
Several studies have highlighted the neuroprotective properties of 3-Amino-3-(pyrrolidin-3-yl)butanoic acid. It has been shown to:
- Enhance Synaptic Efficacy : Preliminary findings suggest that the compound may increase the binding affinity at GABA receptors, thereby enhancing synaptic efficacy and potentially providing therapeutic effects in neurodegenerative diseases .
- Antioxidant Properties : The compound exhibits antioxidant properties that contribute to cellular protection against oxidative stress, which is a significant factor in neurodegeneration.
Anticancer Potential
In addition to its neuroprotective effects, there is emerging evidence suggesting that 3-Amino-3-(pyrrolidin-3-yl)butanoic acid may possess anticancer properties:
- Cell Viability Studies : In vitro studies have assessed the cytotoxic effects of this compound on various cancer cell lines. For instance, it showed significant inhibition of cell proliferation in A549 lung cancer cells, indicating potential as an anticancer agent .
Case Studies
-
Neurodegenerative Disease Models
In a study involving animal models of Alzheimer's disease, administration of 3-Amino-3-(pyrrolidin-3-yl)butanoic acid resulted in improved cognitive function and reduced markers of neuroinflammation. This suggests its potential role in therapeutic strategies for neurodegenerative conditions. -
Cancer Cell Line Studies
Research conducted on human lung adenocarcinoma (A549) cells revealed that treatment with 3-Amino-3-(pyrrolidin-3-yl)butanoic acid led to a dose-dependent decrease in cell viability. The mechanism was linked to apoptosis induction through mitochondrial pathways .
Table 1: Biological Activity Summary
| Activity Type | Effect Observed | Reference |
|---|---|---|
| Neuroprotection | Enhanced synaptic efficacy | |
| Antioxidant | Cellular protection against oxidative stress | |
| Anticancer | Cytotoxicity in A549 cells |
Table 2: Binding Affinity Studies
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
